4-bromo-3-methyl-1-(pyrimidin-2-yl)-1H-pyrazol-5-amine

Specification

• CAS No.: 1250084-93-5
• Molecular Formula: C8H8BrN5
• Molecular Weight: 254.091
• IUPAC Name: 4-bromo-5-methyl-2-pyrimidin-2-ylpyrazol-3-amine
• Standard InChI: InChI=1S/C8H8BrN5/c1-5-6(9)7(10)14(13-5)8-11-3-2-4-12-8/h2-4H,10H2,1H3
• Standard InChI Key: HPXSJLKXKPKJQO-UHFFFAOYSA-N
• SMILES: CC1=NN(C(=C1Br)N)C2=NC=CC=N2

Introduction

The compound 4-bromo-3-methyl-1-(pyrimidin-2-yl)-1H-pyrazol-5-amine is a complex organic molecule that incorporates a pyrazole ring linked to a pyrimidine moiety. This structure suggests potential applications in pharmaceuticals or materials science due to the presence of both pyrazole and pyrimidine rings, which are known for their biological activity and versatility in chemical synthesis.

Synthesis and Preparation

The synthesis of 4-bromo-3-methyl-1-(pyrimidin-2-yl)-1H-pyrazol-5-amine could involve several steps, starting with the formation of the pyrazole core. This might include:

• Step 1: Formation of the pyrazole ring using appropriate precursors.

• Step 2: Bromination at the 4-position.

• Step 3: Introduction of the methyl group at the 3-position.

• Step 4: Attachment of the pyrimidine ring to the pyrazole nitrogen.

Potential Applications

Pyrazole and pyrimidine derivatives are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of both rings in 4-bromo-3-methyl-1-(pyrimidin-2-yl)-1H-pyrazol-5-amine suggests potential applications in these areas.

Research Findings

While specific research findings on 4-bromo-3-methyl-1-(pyrimidin-2-yl)-1H-pyrazol-5-amine are not available, related compounds have shown promising results in biological assays. For example, pyrazolo[3,4-d]pyrimidine derivatives have been explored as anticancer agents, demonstrating potent inhibition of tumor growth and induction of apoptosis in cancer cells.